Cas no 105639-08-5 (Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-)

Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- structure
105639-08-5 structure
Product name:Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
CAS No:105639-08-5
MF:C21H28N2O3
MW:356.45862
CID:229472
PubChem ID:5271227

Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
    • 5-[5-[4-(4,5-dihydro-1,3-oxazol-2-yl)-2-propan-2-ylphenoxy]pentyl]-3-methyl-1,2-oxazole
    • 5-{5-[4-(4,5-Dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl}-3-methylisoxazole
    • AC1NRQW6
    • CHEMBL126398
    • Isoxazole, 5-(5-(4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy)pentyl)-3-methyl-
    • SureCN9862888
    • Isoxazole, 5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl-
    • 5-[5-[4-(4,5-dihydrooxazol-2-yl)-2-isopropyl-phenoxy]pentyl]-3-methyl-isoxazole
    • 105639-08-5
    • SCHEMBL9862888
    • DTXSID30147235
    • Inchi: InChI=1S/C21H28N2O3/c1-15(2)19-14-17(21-22-10-12-25-21)8-9-20(19)24-11-6-4-5-7-18-13-16(3)23-26-18/h8-9,13-15H,4-7,10-12H2,1-3H3
    • InChI Key: APTWZLHUHMDJPS-UHFFFAOYSA-N
    • SMILES: O1CCN=C1C1C=CC(OCCCCCC2ON=C(C)C=2)=C(C(C)C)C=1

Computed Properties

  • Exact Mass: 356.20999276g/mol
  • Monoisotopic Mass: 356.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų
  • XLogP3: 4.5

Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-2-(1-methylethyl)phenoxy]pentyl]-3-methyl- Related Literature

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